Cas no 25025-17-6 (Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl-)

• Product Name: Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl-
• CAS No: 25025-17-6
• MF: C₂₁H₁₆ClN
• MW: 317.811444282532
• CID: 262183
• PubChem ID: 324056
• Update Time: 2025-04-19

Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl-
• 2-(4-chlorophenyl)-3,3-diphenylpropanenitrile
• AC1L89WP
• NSC287566
• NSC-287566
• SureCN5998630
• SCHEMBL5998630
• 25025-17-6
• DTXSID10314726

• Inchi： 1S/C21H16ClN/c22-19-13-11-16(12-14-19)20(15-23)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,20-21H
• InChI Key： SIORBSHGXYTPIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 317.09728
• Monoisotopic Mass: 317.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 438.6°Cat760mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.616
• PSA: 23.79
• LogP: 5.77928